Cas no 2168871-23-4 (7-(2-methylpiperidin-4-yl)-1H-indole)

• Product Name: 7-(2-methylpiperidin-4-yl)-1H-indole
• CAS No: 2168871-23-4
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5777288
• PubChem ID: 165865002
• Update Time: 2025-07-14

7-(2-methylpiperidin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2168871-23-4
• EN300-1477760
• 7-(2-methylpiperidin-4-yl)-1H-indole

• Inchi： 1S/C14H18N2/c1-10-9-12(6-7-15-10)13-4-2-3-11-5-8-16-14(11)13/h2-5,8,10,12,15-16H,6-7,9H2,1H3
• InChI Key： MKVIZTSKRRASED-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=C3C=CNC=23)CC1C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.8Ų

Additional information on 7-(2-methylpiperidin-4-yl)-1H-indole

Professional Introduction to Compound with CAS No. 2168871-23-4 and Product Name: 7-(2-methylpiperidin-4-yl)-1H-indole

The compound identified by the CAS number 2168871-23-4 and the product name 7-(2-methylpiperidin-4-yl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of 7-(2-methylpiperidin-4-yl)-1H-indole incorporates a piperidine ring linked to an indole moiety, which is a common motif in bioactive molecules. This specific arrangement not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its therapeutic utility.

In recent years, there has been a growing interest in indole derivatives as pharmacological agents due to their broad spectrum of biological activities. The indole core is known for its presence in numerous natural products and pharmaceuticals, including those with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a 2-methylpiperidin-4-yl substituent into the indole structure enhances the molecule's solubility and bioavailability, making it a promising candidate for further investigation. This modification is particularly significant in the context of drug design, as it allows for better interaction with biological targets while maintaining structural stability.

The synthesis of 7-(2-methylpiperidin-4-yl)-1H-indole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These techniques not only streamline the synthetic process but also minimize unwanted byproducts, which is crucial for pharmaceutical applications. The compound's synthesis has been optimized to meet the stringent requirements of industrial-scale production, ensuring that it can be reliably produced for research and clinical trials.

One of the most compelling aspects of 7-(2-methylpiperidin-4-yl)-1H-indole is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this molecule exhibits promising pharmacological activity across multiple disease pathways. For instance, research indicates that it may interfere with key signaling pathways involved in cancer progression, making it a candidate for developing novel anticancer therapies. Additionally, its ability to modulate neurotransmitter activity suggests potential applications in treating neurological disorders. These findings underscore the importance of exploring indole derivatives as therapeutic agents.

The structural flexibility of 7-(2-methylpiperidin-4-yl)-1H-indole allows for further chemical modification, enabling the development of analogues with enhanced biological activity. By systematically varying substituents on the piperidine and indole rings, chemists can fine-tune the molecule's properties to improve its efficacy and selectivity. This approach aligns with contemporary trends in drug design, where structure-based optimization plays a pivotal role. Computational modeling and high-throughput screening techniques are being leveraged to identify optimal analogues rapidly, accelerating the drug discovery process.

In conclusion, 7-(2-methylpiperidin-4-yl)-1H-indole (CAS No. 2168871-23-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges. The ongoing exploration of its pharmacological properties promises to yield exciting advancements in the field of medicinal chemistry.